4-(1,3-benzodioxol-5-ylmethyl)-N-methylpiperazine-1-carbothioamide

• IUPAC Name: 4-(1,3-benzodioxol-5-ylmethyl)-N-methylpiperazine-1-carbothioamide
• InChI: InChI=1S/C14H19N3O2S/c1-15-14(20)17-6-4-16(5-7-17)9-11-2-3-12-13(8-11)19-10-18-12/h2-3,8H,4-7,9-10H2,1H3,(H,15,20)
• InChI Key: KSYXTHPSLVVZBD-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)N1CCN(CC1)CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H19N3O2S
• Molecular Weight: 293.39 g/mol

Description

WAY-300194-A, also known as 4-[(2H-1,3-benzodioxol-5-yl)methyl]-N-methylpiperazine-1-carbothioamide, is a chemical compound with the molecular formula C14H19N3O2S and a molecular weight of 293.4 g/mol . It is primarily used in scientific research and has various applications in chemistry, biology, medicine, and industry.

Mechanism of Action

The mechanism of action of WAY-300194-A involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, modulating their activity, and influencing cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Advantages and Limitations for Lab Experiments

The advantages of using 4-(1,3-benzodioxol-5-ylmethyl)-N-methylpiperazine-1-carbothioamide for laboratory experiments include its high solubility in water, low toxicity, and low odor. Furthermore, it is relatively easy to synthesize, and can be used in a variety of research applications. However, there are some limitations to its use in laboratory experiments. For example, the exact mechanism of action of this compound is not fully understood, and its effects can vary depending on the dosage and the experimental conditions.

Future Directions

For research on 4-(1,3-benzodioxol-5-ylmethyl)-N-methylpiperazine-1-carbothioamide include further exploration of its potential applications in the fields of biochemistry, pharmacology, and neuroscience. Additionally, further research is needed to elucidate the exact mechanism of action of this compound, as well as to further explore its potential therapeutic applications. Finally, further research is needed to explore the potential interactions between this compound and other compounds, as well as to investigate the potential long-term effects of this compound.

Scientific Research Applications

WAY-300194-A has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: The compound is used in biochemical assays to study enzyme activity, protein interactions, and cellular processes.

Medicine: WAY-300194-A is investigated for its potential therapeutic effects and is used in drug discovery and development.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of various industrial products.

Preparation Methods

The synthesis of WAY-300194-A involves several steps, starting with the preparation of the core structure, followed by the introduction of functional groups. The synthetic route typically involves the following steps:

Formation of the Core Structure: The core structure of WAY-300194-A is synthesized through a series of reactions involving the condensation of appropriate starting materials.

Introduction of Functional Groups: Functional groups are introduced to the core structure through various chemical reactions, such as alkylation, acylation, and thiolation.

Purification: The final product is purified using techniques such as recrystallization, chromatography, and distillation to achieve the desired purity.

Chemical Reactions Analysis

WAY-300194-A undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: WAY-300194-A can undergo substitution reactions with various nucleophiles or electrophiles, leading to the formation of substituted derivatives.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield different hydrolysis products.

Comparison with Similar Compounds

WAY-300194-A can be compared with other similar compounds, such as:

4-[(2H-1,3-benzodioxol-5-yl)methyl]-N-methylpiperazine-1-carbothioamide: This compound shares a similar core structure but may have different functional groups or substituents.

N-methylpiperazine derivatives: These compounds have a similar piperazine core but differ in the attached functional groups and substituents.

Benzodioxole derivatives: These compounds contain the benzodioxole moiety and are used in various chemical and biological applications.

WAY-300194-A is unique due to its specific combination of functional groups and its diverse range of applications in scientific research.